Cas no 10574-70-6 (4-Thiazolidinone,3-(4-bromophenyl)-2-thioxo-)

• Product Name: 4-Thiazolidinone,3-(4-bromophenyl)-2-thioxo-
• CAS No: 10574-70-6
• MF: C₉H₆BrNOS₂
• MW: 288.184038639069
• CID: 142431
• PubChem ID: 99598
• Update Time: 2025-04-19

4-Thiazolidinone,3-(4-bromophenyl)-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinone,3-(4-bromophenyl)-2-thioxo-
• 3-(4-bromophenyl)-2-sulfanylidene-1,3-thiazolidin-4-one
• 3-(4-BROMOPHENYL)-2-SULFANYLIDENE-THIAZOLIDIN-4-ONE
• 3-(4-bromophenyl)-1,3-thiazolidine-2-thion-4-one
• 3-(4-Bromophenyl)-2-thioxo-4-thiazolidinone
• 3-(4-bromophenyl)-2-thioxothiazolidin-4-one
• 3-(4-bromo-phenyl)-2-thioxo-thiazolidin-4-one
• 3-(4-Bromophenyl)rhodanine
• 3-(4-Brom-phenyl)-2-thioxo-thiazolidin-4-on
• 3-(p-Bromophenyl)rhodanine
• 4-Bromphenyl-3-rhodanin
• BRN 0174102
• NSC246966
• Rhodanine, 3-(p-bromophenyl)-
• UX2FM8E2ZH
• SR-01000408784
• DTXSID70147310
• 1-27-00-00310 (Beilstein Handbook Reference)
• NSC-246966
• UNII-UX2FM8E2ZH
• NSC 246966
• AKOS000414366
• 10574-70-6
• 4-Thiazolidinone, 3-(4-bromophenyl)-2-thioxo-
• SR-01000408784-1
• 3-(4-bromophenyl)-2-thioxo-1,3-thiazolidin-4-one
• STL419015

• MDL： MFCD00174856
• Inchi： 1S/C9H6BrNOS2/c10-6-1-3-7(4-2-6)11-8(12)5-14-9(11)13/h1-4H,5H2
• InChI Key： SQELHPVHPKNYGI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=S)SCC1=O

Computed Properties

• Exact Mass: 286.90748
• Monoisotopic Mass: 286.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.7A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.83
• Boiling Point: 386.7°C at 760 mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.775
• PSA: 20.31
• LogP: 2.87880